Cas no 321713-89-7 (2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide
• CAS No: 321713-89-7
• MF: C₁₉H₃₂N₂O₂S
• MW: 352.53458404541
• CID: 6135724
• PubChem ID: 6499755
• Update Time: 2025-05-19

2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide
• AP-263/43503211
• Z1171201098
• 321713-89-7
• 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide
• F3237-0128
• AKOS000747434
• 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

• Inchi： 1S/C19H32N2O2S/c1-12-9-13(2)15(4)17(14(12)3)24(22,23)20-16-10-18(5,6)21-19(7,8)11-16/h9,16,20-21H,10-11H2,1-8H3
• InChI Key： VGNMNWUCYGABIS-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(NC1CC(C)(C)NC(C)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 352.21844944g/mol
• Monoisotopic Mass: 352.21844944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide

Introduction to 2,3,5,6-Tetramethyl-N-(2,2,6,6-Tetramethylpiperidin-4-yl)benzene-1-Sulfonamide (CAS No. 321713-89-7)

The compound 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide, identified by the CAS registry number 321713-89-7, is a complex organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide functional group with a substituted benzene ring and a highly substituted piperidine moiety. The molecule's structure is further defined by the presence of multiple methyl groups attached to both the benzene ring and the piperidine ring, contributing to its stability and reactivity.

Recent studies have highlighted the importance of sulfonamides like this compound in drug discovery and development. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids and other functional groups, making it a valuable component in medicinal chemistry. In particular, the substitution pattern of this compound—specifically the placement of methyl groups on both the benzene and piperidine rings—has been shown to influence its pharmacokinetic properties. Research has demonstrated that such substitutions can enhance bioavailability and reduce toxicity, making this compound a promising candidate for further exploration in therapeutic applications.

The synthesis of 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the benzene sulfonamide precursor. This precursor is then subjected to nucleophilic substitution reactions to introduce the piperidine moiety. The use of highly substituted piperidine rings in such compounds has been shown to improve their solubility and stability under physiological conditions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for such molecules, reducing production costs and improving scalability.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate but can be enhanced through specific solvent selection or formulation techniques. The compound's stability under thermal and oxidative conditions has been extensively studied; recent findings suggest that it maintains structural integrity under mild reaction conditions but may undergo degradation under harsher environments.

The application of this compound extends beyond pharmaceuticals; it has also found use in polymer chemistry as an additive for improving material properties such as tensile strength and thermal resistance. In recent years, researchers have explored its potential as a building block for advanced materials like high-performance polymers and nanocomposites. Its ability to form stable cross-links with other monomers makes it particularly useful in these applications.

From an environmental perspective, understanding the biodegradation pathways of CAS No. 321713-89-7 is crucial for assessing its ecological impact. Studies have shown that while the compound is not readily biodegradable under natural conditions due to its complex structure and lack of functional groups that facilitate microbial attack; controlled degradation methods using enzymatic catalysts or photochemical reactions have been proposed as viable alternatives.

In conclusion, 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure provides opportunities for innovation in drug design and materials science while posing challenges related to its synthesis and environmental impact. As research continues to uncover new insights into its properties and potential uses,CAS No. 321713-89-7) will undoubtedly remain a focal point for scientific exploration.